Cas no 1241685-34-6 (2-(4-methylpiperidin-1-yl)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone)

• Product Name: 2-(4-methylpiperidin-1-yl)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone
• CAS No: 1241685-34-6
• MF: C₂₀H₂₉N₃O₃S
• MW: 391.527563810349
• CID: 6113919
• PubChem ID: 8557823
• Update Time: 2025-06-14

2-(4-methylpiperidin-1-yl)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• Z104836144
• 2-(4-methylpiperidin-1-yl)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone
• 2-(4-methylpiperidin-1-yl)-1-[4-(2-phenylethenesulfonyl)piperazin-1-yl]ethan-1-one
• EN300-26587412
• 1241685-34-6

• Inchi： 1S/C20H29N3O3S/c1-18-7-10-21(11-8-18)17-20(24)22-12-14-23(15-13-22)27(25,26)16-9-19-5-3-2-4-6-19/h2-6,9,16,18H,7-8,10-15,17H2,1H3/b16-9+
• InChI Key： HHTSBSNEKPUGCG-CXUHLZMHSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(CN2CCC(C)CC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 391.19296297g/mol
• Monoisotopic Mass: 391.19296297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.3Ų

Additional information on 2-(4-methylpiperidin-1-yl)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone

Comprehensive Analysis of 2-(4-methylpiperidin-1-yl)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone (CAS No. 1241685-34-6)

The compound 2-(4-methylpiperidin-1-yl)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone (CAS No. 1241685-34-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a 4-methylpiperidine moiety and a sulfonylpiperazine backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with key biological targets.

In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and drug discovery technologies. This compound's E-configuration of the styryl sulfone group enhances its stability and binding affinity, making it a subject of interest for structure-activity relationship (SAR) studies. Its CAS No. 1241685-34-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biopharmaceutical innovation.

One of the most discussed topics in the scientific community is the role of piperidine derivatives in central nervous system (CNS) drug development. The 4-methylpiperidin-1-yl segment of this compound aligns with this trend, as it may contribute to improved blood-brain barrier (BBB) penetration. Additionally, the sulfonylpiperazine component is known for its versatility in drug design, often enhancing solubility and metabolic stability.

The styryl sulfone moiety in 2-(4-methylpiperidin-1-yl)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone has also been linked to anti-inflammatory and antioxidant properties, which are highly sought after in the development of neuroprotective agents. This aligns with current research hotspots, such as neurodegenerative disease therapeutics and aging-related disorders. The compound's E-configuration further ensures optimal molecular docking with target proteins, a critical factor in high-throughput screening (HTS) campaigns.

From a synthetic chemistry perspective, the preparation of CAS No. 1241685-34-6 involves sophisticated multi-step organic synthesis, often requiring palladium-catalyzed cross-coupling reactions to install the styryl sulfone group. This complexity underscores its value as a building block for more elaborate pharmacophores. Researchers frequently inquire about its purity standards and analytical methods, highlighting the need for reliable HPLC and NMR characterization protocols.

In conclusion, 2-(4-methylpiperidin-1-yl)-1-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]ethanone (CAS No. 1241685-34-6) represents a compelling case study in modern drug discovery. Its structural ingenuity and potential therapeutic applications make it a standout molecule in the ever-evolving landscape of bioactive compounds. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing unmet medical needs.